Cas no 89237-00-3 (2H-Pyran, tetrahydro-2-(11-pentadecynyloxy)-)

2H-Pyran, tetrahydro-2-(11-pentadecynyloxy)- structure
89237-00-3 structure
Product Name:2H-Pyran, tetrahydro-2-(11-pentadecynyloxy)-
CAS No:89237-00-3
MF:C20H36O2
MW:308.498646736145
CID:607468
PubChem ID:71322952
Update Time:2025-04-19

2H-Pyran, tetrahydro-2-(11-pentadecynyloxy)- Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyran, tetrahydro-2-(11-pentadecynyloxy)-
    • 2-pentadec-11-ynoxyoxane
    • DTXSID40752576
    • 2-[(Pentadec-11-yn-1-yl)oxy]oxane
    • 89237-00-3
    • Inchi: 1S/C20H36O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-15-18-21-20-17-14-16-19-22-20/h20H,2-3,6-19H2,1H3
    • InChI Key: VACAUCGFNYHFHU-UHFFFAOYSA-N
    • SMILES: O1CCCCC1OCCCCCCCCCCC#CCCC

Computed Properties

  • Exact Mass: 308.271530387g/mol
  • Monoisotopic Mass: 308.271530387g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 12
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7
  • Topological Polar Surface Area: 18.5Ų
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